Cas no 2448422-16-8 (1H-Pyrazol-5-amine, 3-(2-methyl-4-pyridinyl)-)
1H-Pyrazol-5-amine, 3-(2-methyl-4-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazol-5-amine, 3-(2-methyl-4-pyridinyl)-
-
- Inchi: 1S/C9H10N4/c1-6-4-7(2-3-11-6)8-5-9(10)13-12-8/h2-5H,1H3,(H3,10,12,13)
- InChI Key: SBIICDVOWOWNGX-UHFFFAOYSA-N
- SMILES: N1C(N)=CC(C2C=CN=C(C)C=2)=N1
Experimental Properties
- Density: 1.261±0.06 g/cm3(Predicted)
- Boiling Point: 432.6±45.0 °C(Predicted)
- pka: 12.77±0.10(Predicted)
1H-Pyrazol-5-amine, 3-(2-methyl-4-pyridinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1150330-1.0g |
3-(2-methylpyridin-4-yl)-1H-pyrazol-5-amine |
2448422-16-8 | 95% | 1g |
$0.0 | 2023-06-09 | |
| 1PlusChem | 1P0287SH-50mg |
3-(2-methylpyridin-4-yl)-1H-pyrazol-5-amine |
2448422-16-8 | 95% | 50mg |
$335.00 | 2024-05-21 | |
| 1PlusChem | 1P0287SH-100mg |
3-(2-methylpyridin-4-yl)-1H-pyrazol-5-amine |
2448422-16-8 | 95% | 100mg |
$485.00 | 2024-05-21 | |
| 1PlusChem | 1P0287SH-250mg |
3-(2-methylpyridin-4-yl)-1H-pyrazol-5-amine |
2448422-16-8 | 95% | 250mg |
$664.00 | 2024-05-21 | |
| 1PlusChem | 1P0287SH-500mg |
3-(2-methylpyridin-4-yl)-1H-pyrazol-5-amine |
2448422-16-8 | 95% | 500mg |
$1012.00 | 2024-05-21 | |
| 1PlusChem | 1P0287SH-1g |
3-(2-methylpyridin-4-yl)-1H-pyrazol-5-amine |
2448422-16-8 | 95% | 1g |
$1281.00 | 2024-05-21 | |
| 1PlusChem | 1P0287SH-2.5g |
3-(2-methylpyridin-4-yl)-1H-pyrazol-5-amine |
2448422-16-8 | 95% | 2.5g |
$2449.00 | 2024-05-21 | |
| 1PlusChem | 1P0287SH-5g |
3-(2-methylpyridin-4-yl)-1H-pyrazol-5-amine |
2448422-16-8 | 95% | 5g |
$3595.00 | 2024-05-21 | |
| 1PlusChem | 1P0287SH-10g |
3-(2-methylpyridin-4-yl)-1H-pyrazol-5-amine |
2448422-16-8 | 95% | 10g |
$5298.00 | 2024-05-21 | |
| Aaron | AR02880T-50mg |
3-(2-methylpyridin-4-yl)-1H-pyrazol-5-amine |
2448422-16-8 | 95% | 50mg |
$340.00 | 2025-02-17 |
1H-Pyrazol-5-amine, 3-(2-methyl-4-pyridinyl)- Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 1H-Pyrazol-5-amine, 3-(2-methyl-4-pyridinyl)-
1H-Pyrazol-5-amine, 3-(2-methyl-4-pyridinyl)- (CAS No. 2448422-16-8): A Comprehensive Overview
1H-Pyrazol-5-amine, 3-(2-methyl-4-pyridinyl)- (CAS No. 2448422-16-8) is a promising compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(2-Methylpyridin-4-yl)-1H-pyrazol-5-amine, has garnered significant attention due to its potential therapeutic applications and unique structural properties. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.
Chemical Structure and Properties
1H-Pyrazol-5-amine, 3-(2-methyl-4-pyridinyl)- is a heterocyclic compound with a molecular formula of C9H10N4. It consists of a pyrazole ring substituted with a 2-methylpyridine moiety at the 3-position. The pyrazole ring is a five-membered ring containing two nitrogen atoms, while the pyridine ring is a six-membered aromatic ring with one nitrogen atom. The presence of these nitrogen-rich heterocycles imparts unique chemical and biological properties to the compound.
The compound exhibits good solubility in polar solvents such as DMSO and ethanol, making it suitable for various experimental conditions. Its molecular weight is approximately 178.19 g/mol, and it has a melting point of around 160°C. These physical properties are crucial for its handling and storage in laboratory settings.
Synthesis Methods
The synthesis of 3-(2-Methylpyridin-4-yl)-1H-pyrazol-5-amine can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 2-methylpyridine with hydrazine to form the corresponding hydrazide, which is then cyclized to produce the desired pyrazole derivative. Another method involves the condensation of 2-methylpyridine with an appropriate nitrile or amide followed by cyclization under suitable conditions.
A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method using microwave irradiation. This method significantly reduces reaction time and improves yield, making it a preferred choice for large-scale production. The use of microwave technology not only enhances the efficiency but also minimizes side reactions and impurities.
Biological Activities
3-(2-Methylpyridin-4-yl)-1H-pyrazol-5-amine has been extensively studied for its biological activities, particularly in the context of pharmacological applications. One of its key properties is its ability to act as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, it has shown significant inhibitory activity against phosphodiesterase (PDE) enzymes, which are implicated in several neurological disorders such as Alzheimer's disease and Parkinson's disease.
A study published in the Journal of Medicinal Chemistry demonstrated that 3-(2-Methylpyridin-4-yl)-1H-pyrazol-5-amine effectively inhibits PDE4B, a subtype of PDE that plays a crucial role in inflammation and immune responses. This finding suggests its potential as an anti-inflammatory agent and opens new avenues for the development of novel therapeutic drugs.
In addition to its enzymatic inhibition properties, this compound has also been investigated for its anti-cancer activities. Research conducted at the National Cancer Institute found that 3-(2-Methylpyridin-4-yl)-1H-pyrazol-5-amine exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism underlying this activity is believed to involve the modulation of cell signaling pathways and induction of apoptosis.
Clinical Applications and Future Prospects
The promising biological activities of 3-(2-Methylpyridin-4-yl)-1H-pyrazol-5-amine have led to increased interest in its clinical applications. Several preclinical studies have demonstrated its safety and efficacy in animal models, paving the way for further clinical trials. The compound's ability to target multiple disease pathways makes it a versatile candidate for drug development.
Ongoing clinical trials are evaluating the therapeutic potential of 3-(2-Methylpyridin-4-yl)-1H-pyrazol-5-amine in treating neurological disorders and cancer. Preliminary results from these trials have been encouraging, showing significant improvements in patient outcomes without major adverse effects.
In conclusion, 1H-Pyrazol-5-amine, 3-(2-methyl-4-pyridinyl)- (CAS No. 2448422-16-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.
2448422-16-8 (1H-Pyrazol-5-amine, 3-(2-methyl-4-pyridinyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)